Cas no 53530-22-6 (Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl-)
53530-22-6 structure
Product Name:Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl-
CAS No:53530-22-6
MF:C13H18O4
MW:238.279624462128
CID:1583336
Update Time:2024-09-11
Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl-
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- Inchi: 1S/C13H18O4/c1-3-4-5-6-9-7-10(14)8-11(17-2)12(9)13(15)16/h7-8,14H,3-6H2,1-2H3,(H,15,16)
- InChI Key: TWSKZBWFUMQUHO-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(CCCCC)C=C(O)C=C1OC
Computed Properties
- Exact Mass: 238.12054
Experimental Properties
- Density: 1.152±0.06 g/cm3(Predicted)
- Melting Point: 105 °C
- Boiling Point: 405.1±45.0 °C(Predicted)
- PSA: 66.76
- pka: 4.51±0.36(Predicted)
Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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